(3-(5-Methylthiazol-2-yl)phenyl)methanol
Cat. No. B8312101
M. Wt: 205.28 g/mol
InChI Key: MMZJZSUHVYKPPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09242970B2
Procedure details
A solution of (3-(5-methylthiazol-2-yl)phenyl)methanol (210 mg; 1.02 mmol) in anh. DCM (8 ml) was treated with MnO2 (1.334 g; 15.34 mmol), and the resulting mixture was stirred at rt, under nitrogen, for 1.5 h. The resulting reaction mixture was then filtered over celite, and the separated solids were washed with DCM. The filtrate was concentrated to dryness under reduced pressure giving 3-(5-methylthiazol-2-yl)benzaldehyde as a colorless solid. LC-MS (conditions A): tR=0.72 min.; [M+H]+: 203.99 g/mol.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[S:6][C:5]([C:7]2[CH:8]=[C:9]([CH2:13][OH:14])[CH:10]=[CH:11][CH:12]=2)=[N:4][CH:3]=1>C(Cl)Cl.O=[Mn]=O>[CH3:1][C:2]1[S:6][C:5]([C:7]2[CH:8]=[C:9]([CH:10]=[CH:11][CH:12]=2)[CH:13]=[O:14])=[N:4][CH:3]=1
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Inputs
Step One
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Name
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Quantity
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210 mg
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Type
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reactant
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Smiles
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CC1=CN=C(S1)C=1C=C(C=CC1)CO
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Name
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Quantity
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8 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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1.334 g
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Type
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catalyst
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Smiles
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O=[Mn]=O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the resulting mixture was stirred at rt, under nitrogen, for 1.5 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The resulting reaction mixture
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FILTRATION
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Type
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FILTRATION
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Details
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was then filtered over celite
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WASH
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Type
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WASH
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Details
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the separated solids were washed with DCM
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated to dryness under reduced pressure
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Outcomes
Product
Details
Reaction Time |
1.5 h |
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Name
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Type
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product
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Smiles
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CC1=CN=C(S1)C=1C=C(C=O)C=CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
